1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(3-phenoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C25H28N2O/c1-20-11-12-21(2)25(17-20)27-15-13-26(14-16-27)19-22-7-6-10-24(18-22)28-23-8-4-3-5-9-23/h3-12,17-18H,13-16,19H2,1-2H3
• InChI Key: YPEYIXYQKUKTIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C25H28N2O
• Molecular Weight: 372.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine is a compound that belongs to the class of piperazine derivatives. It is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine has been studied for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine is not fully understood. However, it has been suggested that the compound acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It may also modulate the activity of other neurotransmitter systems, such as the noradrenergic and cholinergic systems.
Biochemical and physiological effects:
1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. It has also been shown to decrease the levels of acetylcholine and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine in lab experiments include its high purity and yield, as well as its potential therapeutic applications. However, limitations include the lack of understanding of its exact mechanism of action and the need for further research to fully understand its therapeutic potential.

Future Directions

For research on 1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine include further studies on its mechanism of action, as well as its potential use in the treatment of other neurological and psychiatric disorders. Additionally, research on the pharmacokinetics and pharmacodynamics of the compound is needed to fully understand its therapeutic potential. Finally, the development of new synthesis methods and analogs of 1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine may lead to the discovery of more potent and selective compounds with improved therapeutic profiles.
Conclusion:
In conclusion, 1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(2,5-dimethylphenyl)-4-(3-phenoxybenzyl)piperazine have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of this compound and to develop new and improved analogs for the treatment of neurological and psychiatric disorders.